![molecular formula C16H14N2O B7554270 4-Methyl-1-(quinolin-8-ylmethyl)pyridin-2-one](/img/structure/B7554270.png)
4-Methyl-1-(quinolin-8-ylmethyl)pyridin-2-one
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Overview
Description
4-Methyl-1-(quinolin-8-ylmethyl)pyridin-2-one is a chemical compound that belongs to the class of quinoline derivatives. It is also known as quinoline-8-ylmethyl-4-methyl-2(1H)-pyridinone. This compound has been the subject of extensive research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science.
Mechanism of Action
The mechanism of action of 4-Methyl-1-(quinolin-8-ylmethyl)pyridin-2-one is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in cell proliferation and growth. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell cycle arrest and inhibit the migration and invasion of cancer cells. It has also been found to modulate the expression of various genes involved in cancer progression. Furthermore, it has been shown to possess antioxidant properties, which may help protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-Methyl-1-(quinolin-8-ylmethyl)pyridin-2-one is its potential as a lead compound for the development of new anticancer drugs. Its ability to inhibit the activity of certain enzymes involved in cancer progression makes it a promising candidate for further study. However, its low solubility in water and limited bioavailability may limit its use in clinical applications.
Future Directions
There are several future directions for research on 4-Methyl-1-(quinolin-8-ylmethyl)pyridin-2-one. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the investigation of its potential applications in other fields, such as material science and environmental science. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its potential side effects.
Synthesis Methods
The synthesis of 4-Methyl-1-(quinolin-8-ylmethyl)pyridin-2-one involves the reaction of 4-methyl-2-pyridone with quinoline-8-carbaldehyde in the presence of a suitable catalyst. The reaction proceeds via a condensation reaction, and the resulting product is purified by chromatography.
Scientific Research Applications
4-Methyl-1-(quinolin-8-ylmethyl)pyridin-2-one has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit promising anticancer activity against various cancer cell lines. It has also been shown to possess antimicrobial and antifungal properties.
properties
IUPAC Name |
4-methyl-1-(quinolin-8-ylmethyl)pyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O/c1-12-7-9-18(15(19)10-12)11-14-5-2-4-13-6-3-8-17-16(13)14/h2-10H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTOXGROQZJTPLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N(C=C1)CC2=CC=CC3=C2N=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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